Cas no 68865-32-7 (N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide)

• Product Name: N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide
• CAS No: 68865-32-7
• MF: C₁₉H₂₇NO₇
• MW: 381.420186281204
• MDL: MFCD00143244
• CID: 972335
• PubChem ID: 2724804
• Update Time: 2025-10-29

N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 4-acrylamidobenzo-18-crown-6
• 4-Acryloylamidobenzo-18-crown-6
• N-(2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-trien-20-yl)prop-2-enamide
• F2196-0022
• N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide
• 2-propenamide, N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)-
• N-(2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-yl)acrylamide
• DTXSID50369235
• MFCD00143244
• CS-0203395
• ST50759498
• SCHEMBL16089544
• AKOS002313057
• benzo-18-crown-6-acrylamide
• 4-ACRYLAMIDOBENZO-18-CROWN-6, 98
• 68865-32-7
• UGHKKCVGQTWASH-UHFFFAOYSA-N
• G74621
• STL089791

• MDL： MFCD00143244
• Inchi： 1S/C19H27NO7/c1-2-19(21)20-16-3-4-17-18(15-16)27-14-12-25-10-8-23-6-5-22-7-9-24-11-13-26-17/h2-4,15H,1,5-14H2,(H,20,21)
• InChI Key： UGHKKCVGQTWASH-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCOC2C=CC(=CC1=2)NC(C=C)=O

Computed Properties

• Exact Mass: 381.17900
• Monoisotopic Mass: 381.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2977 (rough estimate)
• Melting Point: 108 °C
• Boiling Point: 508.82°C (rough estimate)
• Refractive Index: 1.5180 (estimate)
• PSA: 84.48000
• LogP: 1.72170
• Solubility: Not available

N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on N-(2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-yl)prop-2-enamide

N-(2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-Benzohexaoxacyclooctadecin-18-yl)prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 68865-32-7 is a highly specialized organic molecule known as N-(2,3,5,6,8,9,11,12,14,decahydro-benzohexaoxacyclooctadecin-yl)prop-enamide. This compound is characterized by its complex structure and unique properties. The molecule consists of a benzene ring fused with multiple oxygen-containing rings and a propenamide substituent. Its intricate architecture makes it a subject of interest in various fields of chemistry and materials science.

The synthesis of this compound involves advanced techniques such as multi-component reactions and catalytic processes. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with bioactive molecules. Researchers have also explored its applications in polymer chemistry as a building block for creating novel materials with tailored properties.

One of the most significant breakthroughs related to this compound is its role in the development of biodegradable polymers. Scientists have discovered that the unique structure of N-(decahydrobenzohexaoxacyclooctadecin-yl)prop-enamide) allows for the creation of polymers that degrade under specific environmental conditions. This property has opened new avenues for sustainable materials design.

In addition to its material science applications,
this compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been exploited to enhance the efficiency of various industrial processes. Recent research has demonstrated that this compound can significantly improve the selectivity and yield of catalytic reactions in organic synthesis.

The physical and chemical properties of N-(decahydrobenzohexaoxacyclooctadecin-yl)prop-enamide) are also worth noting. Its high thermal stability and solubility in organic solvents make it suitable for use in high-temperature applications. Furthermore,
the compound exhibits interesting optical properties due to its conjugated system.
This makes it a candidate for applications in optoelectronics and photonics.

In terms of safety and handling,
this compound is generally considered non-hazardous under normal conditions.
However,
it is always recommended to follow standard laboratory protocols when working with any chemical substance.
Proper storage and disposal methods should be implemented to ensure environmental safety.

In conclusion,
N-(decahydrobenzohexaoxacyclooctadecin-yl)prop-enamide strong>) (CAS No. 68865-32-7) is a versatile compound with a wide range of potential applications.
Its unique structure and properties make it an important subject for ongoing research.
As new discoveries emerge,
this compound is expected to play an increasingly significant role in various industries.